[3-Chloro-5-(3-chloro-5-cyanophenoxy)phenoxy]acetic acid

• CAS No.: 920036-10-8
• Molecular Formula: C15H9Cl2NO4
• Molecular Weight: 338.1 g/mol
• IUPAC Name: 2-[3-chloro-5-(3-chloro-5-cyanophenoxy)phenoxy]acetic acid
• InChI: InChI=1S/C15H9Cl2NO4/c16-10-1-9(7-18)2-13(4-10)22-14-5-11(17)3-12(6-14)21-8-15(19)20/h1-6H,8H2,(H,19,20)
• InChI Key: KSKUZRDFVZYUJM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1OC2=CC(=CC(=C2)OCC(=O)O)Cl)Cl)C#N

Description

[3-Chloro-5-(3-chloro-5-cyanophenoxy)phenoxy]acetic acid is a useful research compound. Its molecular formula is C15H9Cl2NO4 and its molecular weight is 338.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

221 mg (0.561 mmol) of tert-butyl [3-chloro-5-(3-chloro-5-cyanophenoxy)phenoxy]acetate (5-2) was treated with neat trifluoroacetic acid until an LC/MS analysis indicated that the reaction was complete. The reaction was concentrated in vacuo and no further purification was done on the resultant desired product 5-3 which was isolated as an oil. MS: M+1=338.